Cas no 354786-22-4 (N-cyclohexyl-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide)

• Product Name: N-cyclohexyl-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide
• CAS No: 354786-22-4
• MF: C₁₅H₁₈N₂O₄S
• MW: 322.379422664642
• CID: 6399851
• PubChem ID: 894390
• Update Time: 2025-07-31

N-cyclohexyl-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide
• N-cyclohexyl-2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)acetamide
• 1,2-Benzisothiazole-2(3H)-acetamide, N-cyclohexyl-3-oxo-, 1,1-dioxide
• CCG-24063
• CHEMBL1875998
• F0920-4590
• HMS2898A16
• N-cyclohexyl-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• N-Cyclohexyl-2-(1,1,3-trioxo-1,3-dihydro-1lambda*6*-benzo[d]isothiazol-2-yl)-acetamide
• HMS1400N22
• Z18755170
• SMR000612254
• 354786-22-4
• Enamine_002420
• Oprea1_016168
• MLS001219502
• AKOS000591937

• Inchi： 1S/C15H18N2O4S/c18-14(16-11-6-2-1-3-7-11)10-17-15(19)12-8-4-5-9-13(12)22(17,20)21/h4-5,8-9,11H,1-3,6-7,10H2,(H,16,18)
• InChI Key： IGIIOSBQAMKSKM-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(N1CC(NC1CCCCC1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 322.09872823g/mol
• Monoisotopic Mass: 322.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 91.9Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 13.59±0.20(Predicted)

Additional information on N-cyclohexyl-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide

Introduction to N-cyclohexyl-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide (CAS No. 354786-22-4)

N-cyclohexyl-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 354786-22-4, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The presence of multiple heterocyclic rings and functional groups in its molecular structure suggests a high degree of complexity and versatility, making it an intriguing subject for researchers seeking novel therapeutic agents.

The molecular structure of N-cyclohexyl-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide incorporates a benzothiazole core, which is a well-known scaffold in medicinal chemistry. Benzothiazole derivatives have been extensively studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of this scaffold with a cyclohexyl group and an acetamide moiety enhances its pharmacological profile, potentially making it more suitable for certain therapeutic applications.

In recent years, there has been a growing interest in the development of new compounds that can modulate biological pathways associated with chronic diseases. N-cyclohexyl-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide has been investigated for its potential role in inhibiting key enzymes and receptors involved in these pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on enzymes such as carbonic anhydrase and kinases, which are implicated in various disease states. These findings make it a valuable candidate for further pharmacological investigation.

The synthesis of N-cyclohexyl-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation has been crucial in achieving the desired molecular structure. These methods not only enhance the efficiency of the synthesis but also allow for the introduction of specific functional groups with high precision.

One of the key challenges in the study of N-cyclohexyl-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide is its solubility and bioavailability. The presence of multiple aromatic rings and heterocyclic systems can lead to poor solubility in aqueous solutions, which can hinder its absorption and distribution within the body. To address this issue, researchers have explored various strategies such as prodrug design and formulation optimization to improve its pharmacokinetic properties.

Recent advancements in computational chemistry have also played a significant role in the study of this compound. Molecular modeling techniques have been used to predict the binding affinity of N-cyclohexyl-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide to target proteins and to identify potential binding pockets. These insights have guided the design of more effective derivatives with enhanced biological activity. Additionally, virtual screening methods have been employed to rapidly screen large libraries of compounds for their potential interactions with biological targets.

The potential therapeutic applications of N-cyclohexyl-2-(1,1,3-trioxo-2,3-dihydro-1lambda6，benzothiazol）]acetamide are broad and varied. Initial studies have shown promise in the treatment of neurological disorders due to its ability to modulate neurotransmitter systems. Furthermore，its structural features suggest that it may also have applications in the management of inflammatory diseases by inhibiting pro-inflammatory cytokines and enzymes. The compound's dual functionality as both an inhibitor and a modulator makes it a versatile tool for drug development.

In conclusion，N-cyclohexyl - 2 - ( 11 ，13 - trioxo - 23 - dihydro - 11λ6 ，23 - benzothiazol - 23 - yl ) - acetamide ( CAS No . 354786 - 22 - 4 ) is a promising compound with significant potential in pharmaceutical research . Its unique structural features ， coupled with its observed biological activities ， make it an attractive candidate for further investigation . As our understanding of its pharmacological properties continues to grow ， so too will its potential applications in medicine . The ongoing research into this compound underscores the importance of continued exploration in drug discovery ， particularly in areas where novel therapeutic agents are urgently needed .